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Compound of Interest

Compound Name: Coumarin 343

Cat. No.: B1210632

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for the handling and use of
Coumarin 343, a fluorescent dye commonly employed in scientific research. The following

sections detail its hazardous properties, safe handling procedures, emergency protocols, and
available toxicological data.

Chemical and Physical Properties

Coumarin 343 is an orange crystalline powder.[1] A summary of its key physical and chemical
properties is presented in Table 1 for easy reference.

Table 1: Physical and Chemical Properties of Coumarin 343
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Property Value Reference

2,3,6,7-Tetrahydro-11-oxo-
1H,5H,11H-

IUPAC Name [2]
[2]benzopyrano[6,7,8-

ijjquinolizine-10-carboxylic acid

Synonyms C343, Coumarin 519 [3114]
CAS Number 55804-65-4

Molecular Formula C16H1sNOa4

Molecular Weight 285.29 g/mol

Appearance Orange crystalline powder

Melting Point 240 °C (464 °F)

Slightly soluble in water.
Solubility Soluble in Dimethyl sulfoxide
(DMSO) and ethanol.

Storage Temperature Room temperature

Hazard Identification and Classification

Coumarin 343 is classified as a hazardous substance according to the Globally Harmonized
System of Classification and Labelling of Chemicals (GHS). The primary hazards are related to
its potential to cause irritation and acute toxicity upon exposure.

Table 2: GHS Hazard Classification for Coumarin 343
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Hazard Class Category Hazard Statement Reference
o H302: Harmful if
Acute Toxicity, Oral 4
swallowed
. H312: Harmful in
Acute Toxicity, Dermal 4 ) )
contact with skin
Skin ) H315: Causes skin
Corrosion/Irritation irritation
Serious Eye oA H319: Causes serious
Damage/Eye Irritation eye irritation
Acute Toxicity, 4 H332: Harmful if
Inhalation inhaled
Specific Target Organ
Toxicity, Single 3 H335: May cause

Exposure (Respiratory

tract irritation)

respiratory irritation

GHS Pictograms:

ls.alt text

Signal Word: Warning

Safe Handling and Personal Protective Equipment

Adherence to proper handling procedures is crucial to minimize the risk of exposure.

Engineering Controls:

» Work in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of

dust.

Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles or a face shield.
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o Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.

o Respiratory Protection: For operations that may generate dust, a NIOSH-approved N95 dust
mask or higher-level respirator is recommended.

General Hygiene Practices:

e Avoid contact with skin, eyes, and clothing.

» Do not eat, drink, or smoke in areas where the chemical is handled.

» Wash hands thoroughly after handling.

Storage and Disposal

Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated place.
o Keep away from strong oxidizing agents, strong acids, and strong bases.
Disposal:

» Dispose of waste in accordance with local, state, and federal regulations.

First-Aid Measures

In case of exposure, follow these first-aid procedures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention.

o Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove
contaminated clothing. If irritation persists, seek medical attention.

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Get medical attention.
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 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water
and give them plenty of water to drink. Get medical attention immediately.

Toxicological Information

The toxicological properties of Coumarin 343 have not been fully investigated. However,
based on available data, it is classified as harmful if swallowed, in contact with skin, or inhaled.
It is also known to cause skin and serious eye irritation.

Specific quantitative toxicological data, such as LD50 (lethal dose, 50%) or LC50 (lethal
concentration, 50%), for Coumarin 343 are not readily available. For the parent compound,
coumarin, the oral LD50 in rats is 293 mg/kg.

The mechanism of toxicity for coumarins, in general, is thought to involve metabolic activation
in the liver, potentially leading to hepatotoxicity in some species.

Experimental Protocols

While specific experimental reports for the GHS classification of Coumarin 343 are not publicly
available, the following are detailed methodologies for key toxicological endpoints based on
internationally recognized guidelines, such as those from the Organisation for Economic Co-
operation and Development (OECD).

Acute Dermal Irritation/Corrosion (Based on OECD
Guideline 404)

Objective: To assess the potential of a substance to cause skin irritation or corrosion.
Methodology:
o Test Animal: Healthy young adult albino rabbit.

e Procedure: A small area of the rabbit's skin is clipped free of fur. 0.5 g of the test substance
(Coumarin 343) is applied to a small gauze patch and then to the prepared skin. The patch
is covered with an occlusive dressing for a 4-hour exposure period.
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» Observation: After the exposure period, the dressing is removed, and the skin is gently
cleansed. The skin is then examined for erythema (redness) and edema (swelling) at 1, 24,
48, and 72 hours after patch removal.

e Scoring: The reactions are scored on a scale of 0 (no effect) to 4 (severe erythema or
edema).

Acute Eye Irritation/Corrosion (Based on OECD
Guideline 405)

Objective: To determine the potential of a substance to cause eye irritation or corrosion.

Methodology:

Test Animal: Healthy young adult albino rabbit.

e Procedure: A single dose of 0.1 g of the test substance (Coumarin 343) is instilled into the
conjunctival sac of one eye of the rabbit. The eyelids are held together for about one second
to prevent loss of the material. The other eye remains untreated and serves as a control.

o Observation: The eyes are examined at 1, 24, 48, and 72 hours after instillation. The cornea,
iris, and conjunctiva are evaluated for opacity, inflammation, and redness.

e Scoring: Lesions are scored according to a standardized system to determine the overall
irritation score.

Signaling Pathways and Experimental Workflows

Currently, there is no specific biological signaling pathway that has been identified in the
literature as being directly modulated by Coumarin 343. Its primary use is as a fluorescent
probe, and its biological interactions are typically related to this function rather than a specific
signaling cascade.

However, to illustrate a logical workflow for assessing the safety of a chemical like Coumarin
343, the following diagram outlines the general process from initial hazard identification to risk
assessment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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